N-(2,3-dimethylphenyl)-2-((5-(3-(thiophen-2-yl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-(2,3-dimethylphenyl)-2-[[5-(thiophen-2-ylcarbamoylamino)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C17H17N5O2S3/c1-10-5-3-6-12(11(10)2)18-13(23)9-26-17-22-21-16(27-17)20-15(24)19-14-7-4-8-25-14/h3-8H,9H2,1-2H3,(H,18,23)(H2,19,20,21,24)
• InChI Key: OKHCNSKLCWVILJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)CSC2=NN=C(S2)NC(=O)NC3=CC=CS3)C
• Molecular Formula: C17H17N5O2S3
• Molecular Weight: 419.6 g/mol

Description

N-(2,3-dimethylphenyl)-2-((5-(3-(thiophen-2-yl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C17H17N5O2S3 and its molecular weight is 419.54. The purity is usually 95%.
BenchChem offers high-quality N-(2,3-dimethylphenyl)-2-((5-(3-(thiophen-2-yl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,3-dimethylphenyl)-2-((5-(3-(thiophen-2-yl)ureido)-1,3,4-thiadiazol-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antiproliferative Applications

A study synthesized a novel series of 2-acetamide-5-phenylthio-1,3,4-thiadiazol derivatives containing a phenyl urea warhead evaluated as antiproliferative agents against human cancer cell lines (HT-29, A431, PC3) and normal HDF cells. The compounds showed cytotoxic activities, with one specific compound demonstrating significant effects against the A431 cell line through apoptosis induction, confirmed by upregulation of Bax and downregulation of Bcl-2 proteins, and inhibition of VEGFR-2 phosphorylation (Toolabi et al., 2022).

Anticancer Activities

Another research focused on the synthesis of 2-(4,5-dimethyl-1-(phenylamino)-1H-imidazol-2-ylthio)-N-(thiazol-2-yl) acetamide derivatives. These compounds were investigated for their anticancer activities against a panel of 60 different human tumor cell lines. Some derivatives exhibited reasonable anticancer activity, particularly against melanoma-type cell lines, highlighting their potential as therapeutic agents (Duran & Demirayak, 2012).

Molecular Modeling and Screening

Research involving the synthesis and molecular modeling of N-aryl-2-((6-arylimidazo[2,1-b]thiadiazol-2-yl)thio)acetamide compounds for anticancer screening revealed that certain derivatives showed potent cytotoxic results against breast cancer cell lines. This study demonstrates the compound's potential in drug discovery, especially for breast cancer treatment (Abu-Melha, 2021).

Antimicrobial and Hemolytic Activity

A series of 2-[[5-alkyl/aralkyl-1,3,4-oxadiazol-2-yl]thio]-N-[4-(4-morpholinyl)phenyl]acetamides were prepared and evaluated for their antimicrobial and hemolytic activity. These compounds showed variable antimicrobial activity against selected microbial species, with some displaying significant activity, indicating their potential use in antimicrobial therapies (Gul et al., 2017).